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Compound of Interest

Compound Name: SNT-207858

Cat. No.: B15619623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SNT-207858 is a potent and selective antagonist of the melanocortin-4 receptor (MC4R). The

MC4R is a key G-protein coupled receptor (GPCR) primarily expressed in the brain, where it

plays a crucial role in regulating energy homeostasis, food intake, and body weight.

Dysregulation of the MC4R signaling pathway is associated with obesity. SNT-207858 serves

as a valuable research tool for investigating the physiological and pathological roles of the

MC4R. This document provides detailed information on the solubility of SNT-207858 and

protocols for its solution preparation for in vitro and in vivo studies.

Physicochemical Properties
Property Value

CAS Number 1104080-42-3

Molecular Formula C₃₂H₄₅Cl₄N₅O₃

Molecular Weight 729.54 g/mol

Solubility
Specific quantitative solubility data for SNT-207858 in various solvents is not extensively

published. However, based on the common properties of small molecule inhibitors, a general
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solubility profile can be anticipated. It is recommended to perform a small-scale solubility test

before preparing a stock solution.

General Solubility Profile (Anticipated)

Solvent Anticipated Solubility Notes

DMSO Highly Soluble

Recommended as the primary

solvent for creating stock

solutions.

Ethanol Moderately Soluble
May require warming and

sonication to fully dissolve.

Methanol Moderately Soluble
Similar to ethanol, may require

assistance to fully dissolve.

Water Insoluble

Not recommended for creating

primary stock solutions.

Aqueous buffers can be used

for further dilutions of a DMSO

stock.

Solution Preparation Protocols
Materials:

SNT-207858 powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Calibrated pipettes

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of SNT-207858 in

DMSO, which can be further diluted for various experimental applications.

Procedure:

Equilibrate Reagents: Allow the SNT-207858 powder and anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation.

Weigh Compound: Accurately weigh a precise amount of SNT-207858 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 7.295 mg of SNT-207858.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

SNT-207858 powder. For 7.295 mg of SNT-207858, add 1 mL of DMSO.

Dissolve Compound:

Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid particles have dissolved.

If necessary, sonicate the solution for 5-10 minutes in a water bath to aid dissolution.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions
For most cell-based assays, the high concentration of DMSO in the stock solution must be

diluted to a non-toxic level (typically ≤ 0.1% v/v).

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM SNT-207858 stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in the appropriate cell culture

medium or experimental buffer to achieve the desired final concentration.

Example for a 10 µM final concentration:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

culture medium (results in a 10 µM solution in 0.1% DMSO).

Further dilutions can be made from this intermediate solution as needed.

Mix Thoroughly: Gently vortex or pipette up and down to ensure the working solution is

homogeneous before adding to the experimental system.

Use Immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately.

Experimental Workflow for Solution Preparation
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Experimental Workflow for SNT-207858 Solution Preparation
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Caption: Workflow for preparing SNT-207858 solutions.
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Mechanism of Action: Melanocortin-4 Receptor
(MC4R) Signaling Pathway
SNT-207858 functions as a competitive antagonist at the MC4R. The MC4R is a GPCR that,

upon activation by its endogenous agonist α-melanocyte-stimulating hormone (α-MSH),

primarily couples to the Gαs protein. This initiates a signaling cascade that increases

intracellular cyclic AMP (cAMP) levels, leading to the activation of Protein Kinase A (PKA) and

downstream signaling events that promote satiety and increase energy expenditure. The

pathway is naturally modulated by the endogenous antagonist, agouti-related protein (AgRP),

which competes with α-MSH for binding to the MC4R. SNT-207858 mimics the action of AgRP

by blocking the binding of α-MSH, thereby inhibiting the downstream signaling cascade.
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SNT-207858 Mechanism of Action at the MC4R
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Caption: SNT-207858 antagonizes MC4R signaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15619623?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for SNT-207858].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619623#snt-207858-solubility-and-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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